3-Bromo-7-bromomethylbenzothiophene
Description
3-Bromo-7-bromomethylbenzothiophene is a halogenated benzothiophene derivative featuring bromine substituents at positions 3 and 7 (as a bromomethyl group). Benzothiophenes are heterocyclic compounds with a fused benzene and thiophene ring, widely studied for their applications in pharmaceuticals, agrochemicals, and materials science.
Properties
Molecular Formula |
C9H6Br2S |
|---|---|
Molecular Weight |
306.02 g/mol |
IUPAC Name |
3-bromo-7-(bromomethyl)-1-benzothiophene |
InChI |
InChI=1S/C9H6Br2S/c10-4-6-2-1-3-7-8(11)5-12-9(6)7/h1-3,5H,4H2 |
InChI Key |
BQCYEHVMZPWGJA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C2C(=C1)C(=CS2)Br)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Halogen Effects : Bromine’s electronegativity and leaving-group ability dominate the reactivity profile of both compounds. The bromomethyl group’s mobility in substitution reactions contrasts with the inertness of chlorine in similar conditions .
- Thermal Stability : Brominated benzothiophenes generally exhibit lower thermal stability than chlorinated analogs due to weaker C-Br bonds, impacting their storage and handling protocols.
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